2-methyl-3-(2-methylbenzyl)pyrimido[1,2-a]benzimidazol-4(1H)-one

• IUPAC Name: 2-methyl-3-[(2-methylphenyl)methyl]-1H-pyrimido[1,2-a]benzimidazol-4-one
• InChI: InChI=1S/C19H17N3O/c1-12-7-3-4-8-14(12)11-15-13(2)20-19-21-16-9-5-6-10-17(16)22(19)18(15)23/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key: NSVPHSIPMCHKMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC2=C(NC3=NC4=CC=CC=C4N3C2=O)C
• Molecular Formula: C19H17N3O
• DSSTOX Substance ID: DTXSID601147211
• Molecular Weight: 303.4 g/mol
• CAS RN: 879065-07-3

Description

Pyrimido[1,2-a]benzimidazole derivatives are compounds of significant interest due to their diverse chemical reactivity and potential biological activities. These compounds often feature in the synthesis of complex molecules with pharmacological profiles.

Synthesis Analysis

The synthesis of pyrimido[1,2-a]benzimidazole derivatives generally involves the cyclization of suitable precursors, such as 2-aminobenzimidazoles with different electrophiles. For example, Zanatta et al. (2006) described the synthesis of related structures through the cyclization of 4-alkoxyvinyl trifluoro(chloro)methyl ketones with 2-aminobenzimidazole, suggesting a method that could be adapted for the synthesis of the compound (Zanatta et al., 2006).

Molecular Structure Analysis

The molecular structure of pyrimido[1,2-a]benzimidazole derivatives is typically confirmed through spectroscopic methods, including NMR and sometimes X-ray crystallography. These compounds often exhibit planar tricyclic systems conducive to interactions with biological targets.

Chemical Reactions and Properties

Reactivity patterns of these compounds include nucleophilic substitutions, where the presence of halogen atoms or other leaving groups in the structure facilitates reactions with nucleophiles. This characteristic could be exploited in further functionalization of the compound.

Physical Properties Analysis

The physical properties, such as solubility and melting points, of pyrimido[1,2-a]benzimidazole derivatives, can vary significantly depending on the substitution pattern on the rings. These properties are crucial for determining the compounds' suitability for further applications in chemical synthesis and potential drug development.

Chemical Properties Analysis

Chemically, pyrimido[1,2-a]benzimidazoles are characterized by their stability and potential biological activity. Their chemical behavior includes the ability to act as ligands in coordination chemistry due to the presence of nitrogen atoms, which can coordinate to metal centers.

For detailed studies on related compounds and potential analogies to "2-methyl-3-(2-methylbenzyl)pyrimido[1,2-a]benzimidazol-4(1H)-one," the research by Osyanin et al. (2021), Bhoi et al. (2016), and Sharma et al. (2012) provides insights into the synthesis, structural analysis, and reactivity of similar pyrimido[1,2-a]benzimidazole derivatives (Osyanin et al., 2021), (Bhoi et al., 2016), (Sharma et al., 2012).

Mechanism of Action

If the compound is a drug or has some biological activity, this involves studying how it interacts with biological systems to produce its effects.

Safety and Hazards

This involves examining the safety data for the compound, including its toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential future research directions, such as new synthetic methods, applications, or investigations into its mechanism of action.